ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
Overview
Description
Ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate, also known as EPPTIC, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential pharmacological properties. EPPTIC is a derivative of indole, a heterocyclic compound that is widely distributed in nature and has been found to possess various biological activities.
Mechanism of Action
The mechanism of action of ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell proliferation and survival. ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has been shown to inhibit the activity of certain enzymes and proteins that are essential for cancer cell growth and division.
Biochemical and physiological effects:
ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has been found to have various biochemical and physiological effects on cells and tissues. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, as well as inhibit angiogenesis, the process by which new blood vessels are formed. ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has also been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
Ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various assays and animal models. However, there are also limitations to its use, such as its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate. One area of interest is the development of more efficient and selective synthesis methods for ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate and its derivatives. Another area of interest is the investigation of its potential applications in other areas of medicine, such as neurodegenerative diseases and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate and to optimize its pharmacological properties for clinical use.
Scientific Research Applications
Ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has been investigated for its potential applications in various areas of scientific research. One area of interest is its potential as an anticancer agent. Studies have shown that ethyl 4-oxo-3-propyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has the ability to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development.
properties
IUPAC Name |
ethyl 4-oxo-3-propyl-1,5,6,7-tetrahydroindole-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-3-6-9-12-10(7-5-8-11(12)16)15-13(9)14(17)18-4-2/h15H,3-8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXSJHNOFPQCDGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(NC2=C1C(=O)CCC2)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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